(1H-imidazol-4-yl)(phenyl)methanone

• IUPAC Name: 1H-imidazol-5-yl(phenyl)methanone
• InChI: InChI=1S/C10H8N2O/c13-10(9-6-11-7-12-9)8-4-2-1-3-5-8/h1-7H,(H,11,12)
• InChI Key: DECHVIXTYBTMBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CN=CN2
• Molecular Formula: C10H8N2O
• DSSTOX Substance ID: DTXSID10339419
• Molecular Weight: 172.18 g/mol
• Solubility: 25.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 61985-32-8

Description

1H-Imidazol-5-yl(phenyl)methanone is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

Imidazole was first synthesized by Heinrich Debus in 1858, and it was initially called glyoxaline because the first synthesis was made by glyoxal and ammonia. In a study, a therapeutic active Pd (ii) complex with the new (2- ((1H-benzo [d]imidazol-2-yl)methylthio)-1H-benzo [d]imidazol-5-yl) (phenyl)methanone ligand was designed in good yield.

Molecular Structure Analysis

The molecular formula of 1H-Imidazol-5-yl(phenyl)methanone is C14H10N2O.

Chemical Reactions Analysis

In a study, a therapeutic active Pd (ii) complex with the new (2- ((1H-benzo [d]imidazol-2-yl)methylthio)-1H-benzo [d]imidazol-5-yl) (phenyl)methanone ligand was designed in good yield.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. Therefore, the future directions of 1H-Imidazol-5-yl(phenyl)methanone could involve further exploration of its potential applications in drug development.

Mechanism of Action

Target of Action

It is known that imidazole derivatives have a broad range of biological activities, suggesting they interact with multiple targets .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a range of biological activities .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can impact their bioavailability .

Result of Action

Imidazole derivatives are known to exhibit a range of biological activities, suggesting they have diverse molecular and cellular effects .

Action Environment

The properties of imidazole derivatives, such as their solubility, can be influenced by environmental factors .

Biochemical Analysis

Biochemical Properties

1H-Imidazol-5-yl(phenyl)methanone plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with enzymes involved in antimicrobial activity, such as those targeting Staphylococcus aureus and Escherichia coli . The nature of these interactions often involves the inhibition of enzyme activity, leading to antimicrobial effects. Additionally, this compound can bind to proteins, altering their function and stability.

Cellular Effects

The effects of 1H-Imidazol-5-yl(phenyl)methanone on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to exhibit antiproliferative effects on various cancer cell lines, including MCF7 and A549 . This compound can induce apoptosis and inhibit cell growth by affecting key signaling pathways and gene expression profiles.

Molecular Mechanism

At the molecular level, 1H-Imidazol-5-yl(phenyl)methanone exerts its effects through several mechanisms. It can bind to DNA, leading to changes in gene expression . Additionally, it can inhibit or activate enzymes, depending on the context of the interaction. The compound’s ability to form strong π–π stacking interactions with DNA base pairs further enhances its inhibitory effects on cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 1H-Imidazol-5-yl(phenyl)methanone can change over time. The compound exhibits good stability and photostability, which is crucial for its long-term effects . Over extended periods, it can maintain its biological activity, although some degradation may occur. Long-term studies have shown that it can have sustained effects on cellular function, including prolonged antiproliferative activity.

Dosage Effects in Animal Models

The effects of 1H-Imidazol-5-yl(phenyl)methanone vary with different dosages in animal models. At lower doses, it can exhibit therapeutic effects without significant toxicity. At higher doses, toxic or adverse effects may be observed . These effects can include liver and kidney toxicity, as well as hematological changes. It is crucial to determine the optimal dosage to maximize therapeutic benefits while minimizing adverse effects.

Metabolic Pathways

1H-Imidazol-5-yl(phenyl)methanone is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body . The compound can affect metabolic flux and alter metabolite levels, impacting overall cellular metabolism. Understanding these pathways is essential for optimizing its therapeutic use and minimizing potential side effects.

Transport and Distribution

Within cells and tissues, 1H-Imidazol-5-yl(phenyl)methanone is transported and distributed through interactions with transporters and binding proteins . These interactions influence its localization and accumulation in specific cellular compartments. The compound’s ability to bind to transport proteins can enhance its cellular uptake and distribution, affecting its overall efficacy.

Subcellular Localization

The subcellular localization of 1H-Imidazol-5-yl(phenyl)methanone plays a crucial role in its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can enhance its interactions with target biomolecules and increase its therapeutic potential.